Cas no 6332-56-5 (3-nitropyridin-2-ol)

• Product Name: 3-nitropyridin-2-ol
• CAS No: 6332-56-5
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD00955640
• CID: 46655
• PubChem ID: 87571353
• Update Time: 2025-05-25

3-nitropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Nitropyridin-2(1H)-one
• 3-Nitro-2-pyridinol
• 3-Nitro-2(1H)-pyridone
• 3-NITROPYRIDIN-2-OL
• 3-NITRO-2-PYRIDONE
• 3-NITRO-2-HYDROXYPYRIDINE
• 3-NITRO-2(1H)-PYRIDINONE
• AURORA KA-2996
• 2(3H)-Pyridinone,3-nitro-(9CI)
• 2-Hydroxy-3-nitropyridine
• 2-HYDRO-3-NITROPYRIDINE
• 2-Hydroxy-3-Nitro
• 2-hydroxy-3-nitro-pyridine
• 2-Pyridinol,3-nitro
• 3-nitro-2-pyridino
• hydroxynitropyridine
• 2(1H)-Pyridinone, 3-nitro-
• 3-nitro-1H-pyridin-2-one
• Pyridine, 2-hydroxy-3-nitro
• 3-nitro-1,2-dihydropyridin-2-one
• 3-NITRO-2-OXOPYRIDINE
• 2-PYRIDINOL, 3-NITRO-
• 3-nitro-pyridin-2-ol
• 3-Nitropyridin-2(3H)-one
• 3-nitrohydropyridin-2-one
• 3-nitropyridone
• nitro-pyridinone
• NSC26281
• PubChem6557
• 2(1H)-Pyridin
• AKOS005254602
• AC-16623
• MFCD00006270
• 6332-56-5
• AM20061396
• STR04579
• 2-hydroxy-3-nitropyridin
• NS00035416
• PB30530
• A807227
• FT-0612540
• AG-227/06235005
• Z875018892
• A8727
• 2-hydroxy-3-nitro pyridine
• GS-6877
• BP-10043
• FG-0494
• AKOS001736337
• CS-W007868
• SY004633
• H0999
• EINECS 228-709-2
• DTXSID20212704
• 8PJ
• 2-Hydroxy-3-nitropyridine, 98%
• EN300-57165
• 2-([(4-BROMOPHENYL)SULFONYL]AMINO)-4-METHYLPENTANOICACID
• 2(1H)-Pyridone, 3-nitro-
• FT-0645797
• W-104918
• 3-nitropyridin-2-ol;2-Hydroxy-3-nitropyridine
• NSC 26281
• NSC-26281
• SCHEMBL244559
• STK758373
• BBL011064
• STK802243
• DB-081272
• DB-021174
• pyridine, 1,2-dihydro-3-nitro-2-oxo-
• 3-nitropyridin-2-ol

• MDL： MFCD00955640
• Inchi： 1S/C5H4N2O3/c8-5-4(7(9)10)2-1-3-6-5/h1-3H,(H,6,8)
• InChI Key： BOAFCICMVMFLIT-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)[N+](=O)[O-]
• BRN： 124474

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2

Experimental Properties

• Color/Form: Solid
• Density: 1.5657 (rough estimate)
• Melting Point: 224.0 to 228.0 deg-C
• Boiling Point: 368.8℃ at 760 mmHg
• Flash Point: 176.9℃
• Refractive Index: 1.4800 (estimate)
• PSA: 78.68000
• LogP: 0.80630
• Solubility: It is poorly soluble in benzene \ ether \ petroleum ether and cold water, soluble in hot water and hot alcohol, and easily soluble in dilute alkali

3-nitropyridin-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37/39
• FLUKA BRAND F CODES：10
• RTECS：UU7718000
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38; R40

Additional information on 3-nitropyridin-2-ol

Introduction to 3-Nitropyridin-2-Ol (CAS No. 6332-56-5)

3-Nitropyridin-2-ol, also known as nitroso-pyridinol, is a chemical compound with the CAS registry number 6332-56-5. This compound belongs to the class of pyridine derivatives and has been of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-nitropyridin-2-ol consists of a pyridine ring with a hydroxyl group at position 2 and a nitro group at position 3, making it a versatile molecule for further functionalization and application development.

The synthesis of 3-nitropyridin-2-ol has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound. These developments align with the growing demand for sustainable chemical processes in the industry.

In terms of applications, 3-nitropyridin-2-ol has shown potential in the pharmaceutical sector as a precursor for bioactive compounds. Its ability to undergo various chemical transformations makes it an ideal building block for drug discovery programs. Recent studies have highlighted its role in the development of anti-inflammatory and anticancer agents, underscoring its importance in medicinal chemistry.

The chemical properties of 3-nitropyridin-2-ol are also noteworthy. Its hydroxyl group imparts hydrophilic characteristics, while the nitro group introduces electron-withdrawing effects, enhancing its reactivity in various reactions. These properties make it suitable for use in polymer chemistry and as an intermediate in the synthesis of advanced materials.

From an environmental perspective, understanding the fate and behavior of 3-nitropyridin-2-ol in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles, providing valuable insights for risk assessment and regulatory compliance.

In conclusion, 3-nitropyridin-2-ol (CAS No. 6332-56-5) is a multifaceted compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly lead to new discoveries and innovations in the coming years.